molecular formula C15H14N2 B8581040 5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine CAS No. 2898-20-6

5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine

Cat. No.: B8581040
CAS No.: 2898-20-6
M. Wt: 222.28 g/mol
InChI Key: MDPJHNGFYGSHME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine is a useful research compound. Its molecular formula is C15H14N2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Properties

CAS No.

2898-20-6

Molecular Formula

C15H14N2

Molecular Weight

222.28 g/mol

IUPAC Name

5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine

InChI

InChI=1S/C15H14N2/c1-2-6-12(7-3-1)15-13-8-4-5-9-14(13)16-10-11-17-15/h1-9,16H,10-11H2

InChI Key

MDPJHNGFYGSHME-UHFFFAOYSA-N

Canonical SMILES

C1CN=C(C2=CC=CC=C2N1)C3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A 5 mL microwave tube was charged with 2-fluorobenzophenone (0.40 g), ethylene diamine (0.40 g) and ethanol (4 mL). The mixture was heated in a microwave at 180° C. for 10 minutes. The contents were concentrated to an oil and dissolved in methylene chloride. The resulting solution was purified by silica gel chromatography. Any unreacted benzophenone was eluted with methylene chloride and then the desired product was eluted with 70% ethyl acetate in hexanes. Desired fractions were concentrated to provide 5-phenyl-2,3-dihydro-1H-1,4-benzodiazepine as a yellow crystalline solid. H1 NMR (d6-dmso): 7.30-7.42 (m, 5H), 7.12 (dd, 1H), 6.78 (d, 1H), 6.75 (d, 1H), 6.49 (dd, 1H), 6.05 (br t, 1H), 3.84 (m, 2H), 3.56 (m, 2H).
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
0.4 g
Type
reactant
Reaction Step One
Quantity
4 mL
Type
solvent
Reaction Step One

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